BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Biotin-PEG8-alcohol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Biotin-PEG8-alcohol

Cat. No.: B606152

Essential Safety and Handling Guide for Biotin-
PEG8-alcohol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for Biotin-
PEG8-alcohol (CAS No. 2182601-20-1). Adherence to these procedures is crucial for
maintaining a safe laboratory environment and ensuring the integrity of your research.

Summary of Safety and Physical Data

The following table summarizes the key safety and physical information for Biotin-PEG8-
alcohol. Based on available Safety Data Sheets (SDS), this compound is not classified as a
hazardous substance or mixture[1].
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Parameter Value Source
Chemical Name Biotin-PEG8-alcohol [1112][3]
CAS Number 2182601-20-1 [2]
Molecular Formula C26H49N3010S

Molecular Weight 595.75 g/mol

o Not a hazardous substance or
Hazard Classification

mixture
Recommended Storage -20°C
Solubility Water, DMSO, DMF, DCM

Operational Plan: Safe Handling Protocol

Follow these step-by-step instructions for the safe handling of Biotin-PEG8-alcohol in a
laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: Use in a well-ventilated area. For procedures that may generate dust or aerosols,
a chemical fume hood is recommended.

» Personal Protective Equipment (PPE): The following PPE should be worn at all times when
handling Biotin-PEG8-alcohol:

o Eye Protection: Safety glasses with side-shields or goggles.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A standard laboratory coat.

Handling and Use
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o General Hygiene: Practice good laboratory hygiene. Avoid contact with skin and eyes. Do not
ingest or inhale. Wash hands thoroughly after handling.

» Weighing: If weighing the solid form, do so in a location with minimal air disturbance or in a
ventilated enclosure to prevent dust formation.

e Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.
Biotin-PEG8-alcohol is soluble in water, DMSO, DMF, and DCM.

First Aid Measures

In the event of exposure, follow these first aid protocols as outlined in the Safety Data Sheet:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.

Disposal Plan

As Biotin-PEG8-alcohol is not considered hazardous waste, disposal is straightforward but
must be done responsibly to protect the environment.

e Solid Waste: Unused solid Biotin-PEG8-alcohol can be disposed of in the regular solid
waste stream, in compliance with local regulations.

e Liquid Waste:

o Agueous solutions of Biotin-PEG8-alcohol should not be poured down the drain to avoid
affecting wastewater treatment processes.

o Small quantities of solutions can be absorbed onto an inert material (e.g., vermiculite,
sand) and disposed of as solid waste.
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o For larger quantities, or solutions containing hazardous solvents, consult your institution's
environmental health and safety (EHS) office for guidance on disposal through a licensed
chemical waste contractor.

o Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. Once
clean and dry, deface the label and dispose of the container in the regular trash or recycling,
as appropriate.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Biotin-PEG8-
alcohol, from receipt of the material to its final disposal.
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Caption: Workflow for handling Biotin-PEG8-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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